Cas no 899748-81-3 (N'-(3-chloro-4-fluorophenyl)-N-3-(1H-imidazol-1-yl)propylethanediamide)

• Product Name: N'-(3-chloro-4-fluorophenyl)-N-3-(1H-imidazol-1-yl)propylethanediamide
• CAS No: 899748-81-3
• MF: C₁₄H₁₄ClFN₄O₂
• MW: 324.737965106964
• CID: 5487926
• PubChem ID: 7585050
• Update Time: 2025-10-31

N'-(3-chloro-4-fluorophenyl)-N-3-(1H-imidazol-1-yl)propylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3-chloro-4-fluorophenyl)-N-(3-imidazol-1-ylpropyl)oxamide
• N'-(3-chloro-4-fluorophenyl)-N-[3-(1H-imidazol-1-yl)propyl]ethanediamide
• VU0499499-1
• F2795-0460
• N1-(3-(1H-imidazol-1-yl)propyl)-N2-(3-chloro-4-fluorophenyl)oxalamide
• 899748-81-3
• AKOS024467562
• N'-(3-chloro-4-fluorophenyl)-N-3-(1H-imidazol-1-yl)propylethanediamide

• Inchi： 1S/C14H14ClFN4O2/c15-11-8-10(2-3-12(11)16)19-14(22)13(21)18-4-1-6-20-7-5-17-9-20/h2-3,5,7-9H,1,4,6H2,(H,18,21)(H,19,22)
• InChI Key： NQPOVCBUDLMXDS-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(C(NCCCN1C=NC=C1)=O)=O)F

Computed Properties

• Exact Mass: 324.0789316g/mol
• Monoisotopic Mass: 324.0789316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 76Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(3-chloro-4-fluorophenyl)-N-3-(1H-imidazol-1-yl)propylethanediamide

Comprehensive Overview of N'-(3-chloro-4-fluorophenyl)-N-3-(1H-imidazol-1-yl)propylethanediamide (CAS No. 899748-81-3)

The compound N'-(3-chloro-4-fluorophenyl)-N-3-(1H-imidazol-1-yl)propylethanediamide, identified by its CAS No. 899748-81-3, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a 3-chloro-4-fluorophenyl group and an imidazole moiety, makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a kinase inhibitor or enzyme modulator, aligning with the growing demand for targeted therapies in oncology and inflammatory diseases.

In recent years, the scientific community has shown heightened interest in compounds like N'-(3-chloro-4-fluorophenyl)-N-3-(1H-imidazol-1-yl)propylethanediamide due to their ability to interact with biological pathways involved in cell signaling. This aligns with trending topics such as personalized medicine and precision drug design, which dominate discussions in modern pharmacology. The compound's chloro-fluorophenyl and imidazole groups are particularly noteworthy, as these functional groups are often associated with enhanced binding affinity and selectivity in drug-receptor interactions.

From a synthetic chemistry perspective, CAS No. 899748-81-3 represents a challenging yet rewarding target for organic chemists. Its synthesis typically involves multi-step reactions, including amide bond formation and imidazole ring functionalization. The presence of both electron-withdrawing (chloro and fluoro) and electron-donating (imidazole) groups in the same molecule creates a delicate balance of reactivity, making it an intriguing subject for structure-activity relationship (SAR) studies. Such studies are critical for optimizing the compound's efficacy and safety profile.

The pharmacological potential of N'-(3-chloro-4-fluorophenyl)-N-3-(1H-imidazol-1-yl)propylethanediamide is further underscored by its structural similarity to known bioactive molecules. For instance, the imidazole ring is a common feature in antifungal and anticancer agents, while the chloro-fluorophenyl moiety is frequently found in anti-inflammatory drugs. This dual functionality positions the compound as a versatile scaffold for multi-target drug development, a strategy gaining traction in the era of complex diseases like cancer and autoimmune disorders.

Analytical characterization of CAS No. 899748-81-3 involves advanced techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods are essential for confirming the compound's purity and structural integrity, which are critical for reproducible research outcomes. The growing emphasis on quality by design (QbD) in pharmaceutical development further highlights the importance of rigorous analytical protocols for compounds like this.

In the context of green chemistry, researchers are also investigating eco-friendly synthesis routes for N'-(3-chloro-4-fluorophenyl)-N-3-(1H-imidazol-1-yl)propylethanediamide. Sustainable solvents, catalytic methods, and energy-efficient processes are being explored to minimize environmental impact. This aligns with global trends toward sustainable drug manufacturing and the pharmaceutical industry's commitment to reducing its carbon footprint.

Looking ahead, CAS No. 899748-81-3 holds promise for further exploration in drug repurposing and combination therapies. Its unique chemical features may unlock new therapeutic avenues, particularly in areas like neurodegenerative diseases and metabolic disorders, where current treatment options remain limited. As the scientific community continues to unravel its full potential, this compound is poised to remain a focal point of innovative research in the years to come.